Cas no 155379-82-1 (1,4-Benzenediamine,2-methyl-6-nitro-)
155379-82-1 structure
Product Name:1,4-Benzenediamine,2-methyl-6-nitro-
CAS No:155379-82-1
MF:C7H9N3O2
MW:167.165261030197
CID:186001
PubChem ID:5488468
Update Time:2025-04-19
1,4-Benzenediamine,2-methyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine,2-methyl-6-nitro-
- 2-methyl-6-nitrobenzene-1,4-diamine
- 2-Methyl-6-nitro-1,4-benzenediamine
- 4-Amino-3-nitro-5-methylaniline
- CCRIS 8124
- AKOS006276252
- 155379-82-1
- 1,4-Benzenediamine, 2-methyl-6-nitro-
- SCHEMBL9107706
- DTXSID60165886
-
- Inchi: 1S/C7H9N3O2/c1-4-2-5(8)3-6(7(4)9)10(11)12/h2-3H,8-9H2,1H3
- InChI Key: WJADKDGCBYAUMT-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC(=CC(C)=C1N)N)=O
Computed Properties
- Exact Mass: 167.06957
- Monoisotopic Mass: 167.069477
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.9
- XLogP3: 1.3
Experimental Properties
- Density: 1.2998 (rough estimate)
- Boiling Point: 295.73°C (rough estimate)
- Flash Point: 189.8°C
- Refractive Index: 1.5860 (estimate)
- PSA: 95.18
1,4-Benzenediamine,2-methyl-6-nitro- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
155379-82-1 (1,4-Benzenediamine,2-methyl-6-nitro-) Related Products
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